Cas no 2034324-57-5 (2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide)

• Product Name: 2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide
• CAS No: 2034324-57-5
• MF: C₁₃H₁₀FN₅O₂
• MW: 287.249205112457
• CID: 5790844
• PubChem ID: 92129332
• Update Time: 2025-10-10

2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• F6524-4602
• 2-fluoro-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]benzamide
• 2034324-57-5
• 2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide
• 2-fluoro-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)benzamide
• AKOS026702758

• Inchi： 1S/C13H10FN5O2/c14-9-4-2-1-3-8(9)12(20)16-7-10-17-18-11-13(21)15-5-6-19(10)11/h1-6H,7H2,(H,15,21)(H,16,20)
• InChI Key： MQAGBFDMRHJKJX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NCC1=NN=C2C(NC=CN12)=O)=O

Computed Properties

• Exact Mass: 287.08185274g/mol
• Monoisotopic Mass: 287.08185274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide

Introduction to 2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide and Its Significance in Modern Chemical Biology

2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide, with the CAS number 2034324-57-5, represents a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a complex heterocyclic structure, which has been extensively studied for its potential biological activities. The presence of both fluoro and hydroxyl functional groups, along with the intricate triazolo[4,3-a]pyrazin scaffold, contributes to its unique chemical properties and makes it a subject of intense interest for researchers exploring new therapeutic avenues.

The fluoro substituent in the molecule is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceutical agents due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. In the context of 2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide, the fluorine atom is positioned strategically within the benzamide moiety, which suggests potential interactions with biological targets that could modulate key cellular processes.

The 8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin core is another critical feature of this compound. This heterocyclic system has been implicated in various biological pathways, and its derivatives have shown promise in preclinical studies as inhibitors or modulators of enzymes and receptors involved in inflammation, cancer, and infectious diseases. The hydroxyl group attached to this ring further diversifies the compound’s reactivity and may enable it to engage with multiple biological targets simultaneously.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such complex molecules with greater accuracy. Studies using these techniques have suggested that 2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide may interact with proteins in ways that could disrupt aberrant signaling pathways associated with several diseases. This has spurred interest in synthesizing analogs of this compound to optimize its pharmacological properties.

In vitro studies have begun to unravel the mechanistic basis of its activity. Initial experiments indicate that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are known to play pivotal roles in cell proliferation and differentiation. The precise mechanisms by which it exerts these effects are still under investigation but preliminary data suggest that its dual functionality—combining both hydrophobic and hydrophilic interactions—may be key to its potency.

The benzamide moiety is another structural element that merits attention. Benzamides are well-documented pharmacophores found in numerous approved drugs due to their ability to form hydrogen bonds with biological targets. In 2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide, this group is linked to the triazolopyrazine core via a methyl bridge, which may influence both the conformational flexibility and electronic properties of the molecule. This arrangement could enhance its ability to fit into binding pockets of target proteins or enzymes.

One of the most exciting aspects of this compound is its potential for drug development. Given its unique structural features and preliminary biological activity profiles, 2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide could serve as a lead compound for further optimization through structure-based drug design or high-throughput screening campaigns. Researchers are particularly interested in exploring its potential as an antiviral or anticancer agent due to its ability to modulate key signaling pathways disrupted in these diseases.

The synthesis of this compound presents an interesting challenge for organic chemists due to its complex heterocyclic framework. However, 8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazine derivatives are not entirely new; previous work has established several synthetic routes for related scaffolds. These methodologies can be adapted for the preparation of 2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide, though modifications may be necessary to introduce the fluoro substituent at the correct position while maintaining overall molecular integrity.

The introduction of fluorine into aromatic systems often requires specialized synthetic strategies such as metal-catalyzed cross-coupling reactions or halogen exchange processes. These techniques allow chemists to install fluorine atoms precisely where desired without disrupting other functional groups within the molecule. Given that fluorination can significantly alter a compound’s bioactivity, achieving high regioselectivity during synthesis is paramount.

As research progresses, more detailed structural information about how 2-fluoro-N-({8-hydroxy-[1,2,4]triazolo[4, 3-a ]pyrazin -3 -yl }methyl )benzamide interacts with biological targets will become available through X-ray crystallography or NMR spectroscopy studies. These high-resolution structures will provide critical insights into how modifications can be made to improve potency while minimizing off-target effects—a crucial consideration for any drug candidate entering clinical development.

In conclusion, 2-fluoro-N-{(8-hydroxy-[1, 2, 4 ]triazolo[ 4, 3 -a ]pyrazin -3 -yl )methyl )benzamide (CAS no. 20343 24- 57- 5) holds considerable promise as a therapeutic agent. Its unique structural features combined with promising preclinical data make it an attractive candidate for further exploration. Continued investigation into its mechanism(s) of action, synthetic optimization, and pharmacological profile will determine whether it progresses toward clinical trials. The growing body of research surrounding such complex heterocyclic compounds underscores their importance in modern medicinal chemistry—and highlights why compounds like this continue to captivate scientists worldwide.